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Compound of Interest

Compound Name: Tetrakis(dimethylsiloxy)silane

Cat. No.: B1631252

An In-depth Technical Guide to
Tetrakis(dimethylsiloxy)silane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrakis(dimethylsiloxy)silane, a branched organosilicon compound, holds significant interest
across various scientific and industrial domains. This technical guide provides a comprehensive
overview of its chemical structure, physicochemical properties, synthesis, reactivity, and
diverse applications. Particular emphasis is placed on its role as a crosslinking agent, a
precursor for advanced silica-based materials, and its potential applications in the
pharmaceutical sciences. This document adheres to stringent data presentation standards,
including tabulated quantitative data for comparative analysis, detailed experimental protocols,
and visualizations of key chemical processes to facilitate a deeper understanding for
researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Tetrakis(dimethylsiloxy)silane is characterized by a central silicon atom bonded to four
dimethylsiloxy groups.[1] This unique structure imparts a combination of organic and inorganic
characteristics, leading to its versatile properties.

The chemical identity of Tetrakis(dimethylsiloxy)silane is defined by the following identifiers:
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Identifier Value

Chemical Name Tetrakis(dimethylsiloxy)silane

CAS Number 17082-47-2[2][3]

Molecular Formula C8H2804Si5[1][4]

Molecular Weight 328.73 g/mol [4][5]

InChl Key UOQUILILVWRHZSH-UHFFFAOYSA-N

C--INVALID-LINK--O--INVALID-LINK--C">Si(O--
INVALID-LINK--C)O--INVALID-LINK--C

SMILES

3,3-Bis(dimethylsiloxy)-1,1,5,5-
Synonyms tetramethyltrisiloxane, Tetrakis(dimethylsilyl)
orthosilicate[1][6]

Physicochemical Properties

Tetrakis(dimethylsiloxy)silane is a colorless, viscous liquid with low volatility and high thermal
stability.[1] Its physical and chemical properties are summarized in the tables below.

Physical Properties

Property Value Experimental Conditions
Appearance Clear, colorless liquid[3] Ambient

Boiling Point 188-190 °CJ[4] Atmospheric pressure
Density 0.886 g/mL[4] 25°C

Refractive Index 1.3841[4] 20 °C

Viscosity 1.1 cSt[4] 25°C

Flash Point 67 °C[4] Closed cup

- Insoluble in water.[7] Soluble in )
Solubility ) Ambient
many organic solvents.
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Chemical Properties

Property Description

The Si-H bonds are susceptible to

hydrosilylation reactions. The siloxane bonds

Reactivity ] ) ] o
(Si-O-Si) can undergo hydrolysis under acidic or
basic conditions.

Thermal Stability Exhibits high thermal stability.[1]

Moisture Sensitivit The compound is moisture-sensitive and will
oisture Sensitivi
Y hydrolyze in the presence of water.[8]

Experimental Protocols

This section details the methodologies for the synthesis of Tetrakis(dimethylsiloxy)silane and
the determination of its key physical properties.

Synthesis of Tetrakis(dimethylsiloxy)silane

A representative synthesis involves the controlled hydrolysis of a chlorosilane precursor
followed by reaction with another silane. The following is a generalized procedure based on
related silane syntheses:

Materials:

« Silicon tetrachloride

o Dimethylchlorosilane

e Anhydrous toluene

» Deionized water

¢ Anhydrous sodium sulfate

» Nitrogen or Argon gas (for inert atmosphere)

Equipment:
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e Three-necked round-bottom flask

e Dropping funnel

e Condenser

o Magnetic stirrer with heating mantle

e Separatory funnel

e Rotary evaporator

« Distillation apparatus

Procedure:

o Set up the reaction apparatus under an inert atmosphere of nitrogen or argon.
 In the three-necked flask, dissolve silicon tetrachloride in anhydrous toluene.
e Cool the mixture in an ice bath.

o Slowly add a stoichiometric amount of deionized water to the cooled solution via the
dropping funnel with vigorous stirring to control the exothermic reaction.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours to ensure complete hydrolysis and the formation of silicic acid
intermediates.

 In a separate flask, prepare a solution of dimethylchlorosilane in anhydrous toluene.

o Slowly add the dimethylchlorosilane solution to the reaction mixture containing the silicic acid
intermediates.

o Heat the reaction mixture to reflux and maintain for several hours to drive the condensation
reaction to completion.
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 After cooling, wash the reaction mixture with deionized water in a separatory funnel to
remove any unreacted starting materials and byproducts.

» Dry the organic layer over anhydrous sodium sulfate.
e Remove the toluene solvent using a rotary evaporator.

 Purify the crude product by vacuum distillation to obtain pure
Tetrakis(dimethylsiloxy)silane.

Synthesis of Tetrakis(dimethylsiloxy)silane

Hydrolysis

Water (H20) i
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Caption: A logical workflow for the synthesis of Tetrakis(dimethylsiloxy)silane.

Determination of Boiling Point
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The boiling point of the viscous liquid can be determined using a standard distillation apparatus
or a micro-boiling point method.

Procedure (Distillation Method):

Place a small volume of Tetrakis(dimethylsiloxy)silane in a round-bottom flask with a
boiling chip.

e Set up a simple distillation apparatus with a condenser and a collection flask.

 Insert a thermometer into the distillation head, ensuring the top of the bulb is level with the
side arm of the condenser.

o Heat the flask gently.

o Record the temperature at which a steady stream of distillate is collected. This temperature
is the boiling point.

Determination of Density

The density of the viscous liquid can be measured using a pycnometer or a hydrometer.

Procedure (Pycnometer Method):

Clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer.

Fill the pycnometer with Tetrakis(dimethylsiloxy)silane, ensuring there are no air bubbles.

Weigh the filled pycnometer.

Calculate the density by dividing the mass of the liquid by the volume of the pycnometer.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the structure and purity of
Tetrakis(dimethylsiloxy)silane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show a doublet for the protons attached
to silicon (Si-H) due to coupling with the adjacent methyl protons, and a multiplet for the
methyl protons (Si-CHs) due to coupling with the Si-H proton.

e 13C NMR: The carbon NMR spectrum should exhibit a single resonance for the methyl
carbons.

e 29Sji NMR: The silicon-29 NMR spectrum is a powerful tool for characterizing organosilicon
compounds. It is expected to show two distinct signals: one for the central silicon atom and
another for the four equivalent silicon atoms of the dimethylsiloxy groups.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Tetrakis(dimethylsiloxy)silane is expected to display characteristic
absorption bands:

Si-H stretching: A strong band around 2100-2200 cm~2.

Si-O-Si stretching: A strong, broad band in the region of 1000-1100 cm~1.

CHs bending in Si-CHs: A sharp band around 1260 cm~1.

CHs rocking in Si-CHs: A band near 800 cm™1.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. The electron ionization (EI) mass spectrum of Tetrakis(dimethylsiloxy)silane
would likely show a molecular ion peak (M*) at m/z 328, although it may be of low intensity.
Common fragments would result from the loss of methyl groups (-CHs), dimethylsiloxy groups
(-OSiH(CHs)2), and rearrangements. A reported GC-MS analysis showed prominent peaks at
m/z 253, 267, and 313.[9]

Reactivity and Applications
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The unique chemical structure of Tetrakis(dimethylsiloxy)silane governs its reactivity and
makes it a versatile compound in various applications.

Hydrolysis and Condensation

In the presence of moisture, the siloxane bonds can undergo hydrolysis to form silanols (Si-
OH). These silanols are reactive intermediates that can then undergo condensation reactions
to form larger polysiloxane networks. This reactivity is the basis for its use as a precursor in sol-
gel processes for the synthesis of silica-based materials.

Crosslinking Agent

Tetrakis(dimethylsiloxy)silane is widely used as a crosslinking agent for silicone polymers.[6]
The Si-H groups can react with vinyl groups on other silicone polymers via a hydrosilylation
reaction, typically catalyzed by a platinum complex. This reaction forms stable silicon-carbon
bonds, leading to the formation of a three-dimensional polymer network. This crosslinking
imparts desirable properties to the silicone material, such as increased mechanical strength,
thermal stability, and chemical resistance.

Hydrosilylation Crosslinking Mechanism

(Tetrakis(dimethylsiloxy)silanej

(with Si-H groups)
Platinum Catalyst Hydrosilylation Reaction =I
Vinyl-functional
Silicone Polymer

Click to download full resolution via product page

Caption: Hydrosilylation reaction of Tetrakis(dimethylsiloxy)silane with a vinyl-functional

silicone.

Surface Modification

The reactivity of Tetrakis(dimethylsiloxy)silane allows for its use in surface modification. It
can be used to introduce a hydrophobic layer onto various substrates, enhancing their water
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repellency and reducing their surface energy. This is particularly useful in applications such as
coatings and surface treatments for glass and ceramics.

Applications in Drug Development

The biocompatibility and tunable properties of silicones make them attractive materials for
biomedical applications. While direct applications of Tetrakis(dimethylsiloxy)silane in drug
formulations are not extensively documented, its role as a crosslinking agent is highly relevant.

o Controlled Release Systems: By controlling the crosslink density of silicone matrices using
Tetrakis(dimethylsiloxy)silane, the diffusion rate of encapsulated drugs can be modulated.
This allows for the design of controlled-release drug delivery systems with specific release
profiles. Polysiloxane-based materials are being explored for the simultaneous, controlled
release of multiple drugs.

o Biocompatible Coatings: Silicone coatings, crosslinked with agents like
Tetrakis(dimethylsiloxy)silane, can be applied to medical devices and implants to improve
their biocompatibility and reduce inflammatory responses.

» Scaffolds for Tissue Engineering: Crosslinked silicone elastomers can be fabricated into
scaffolds for tissue engineering applications, providing mechanical support for cell growth
and tissue regeneration.

Safety and Handling

Tetrakis(dimethylsiloxy)silane is a combustible liquid and is moisture-sensitive.[7] It is
important to handle this chemical in a well-ventilated area and to avoid contact with skin and
eyes.

o Storage: Store in a tightly closed container in a cool, dry place, away from sources of ignition
and moisture.[6][8] Storage under an inert atmosphere (e.g., nitrogen or argon) is
recommended to prevent hydrolysis.[8]

» Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat. In case of fire, use carbon dioxide, dry chemical powder, or foam.

Conclusion
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Tetrakis(dimethylsiloxy)silane is a multifunctional organosilicon compound with a unique
combination of properties that make it valuable in a wide range of applications. Its role as a
crosslinking agent for silicones is well-established, and its potential as a precursor for
advanced materials and in biomedical applications continues to be an active area of research.
This technical guide has provided a comprehensive overview of its chemical structure,
properties, synthesis, and applications, with the aim of serving as a valuable resource for
researchers, scientists, and professionals in drug development. Further research into its
specific applications in drug delivery systems is warranted to fully exploit its potential in the
pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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